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Compound of Interest

Compound Name: 1-Chloro-4-ethoxybenzene

Cat. No.: B166472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical constants of p-
Chlorophenetole. The information is intended for use in research, scientific, and drug
development applications where precise data is crucial for experimental design, modeling, and
chemical synthesis.

Core Physical Constants of p-Chlorophenetole

p-Chlorophenetole, also known as 4-chlorophenetole, is an aromatic ether. An understanding of
its physical properties is essential for its application in various chemical processes. The key
physical constants are summarized in the table below for easy reference and comparison.
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Physical Constant Value

Molecular Formula CsHoCIO

Molecular Weight 156.61 g/mol

Boiling Point 210-211 °C at 760 mmHg

Melting Point 21-22 °C

Density 1.163 g/cm3 at 25 °C

Refractive Index (n2°/D) 1.534

Solubility Insoluble in water; Soluble in ethanol and ether.

Experimental Protocols for Determination of
Physical Constants

Accurate determination of physical constants is fundamental in chemical research. The
following sections detail generalized experimental protocols for measuring the key physical
properties of a liquid organic compound like p-Chlorophenetole.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Methodology:

A common and effective method for determining the boiling point of a small quantity of liquid is
the Siwoloboff method.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
heating mantle or Bunsen burner, and a suitable high-boiling liquid for the heating bath (e.g.,
mineral oil or silicone oil).

e Procedure:

o A small amount of p-Chlorophenetole is placed in the small test tube.
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o A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o This assembly is then immersed in the heating bath within the Thiele tube.

o The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.

o The heat is then removed, and the bath is allowed to cool slowly.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.

Determination of Density

Density is the mass of a substance per unit volume.
Methodology:

The density of a liquid can be accurately determined using a pychometer or a specific gravity
bottle.

o Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), analytical balance.

e Procedure:
o The empty, clean, and dry pycnometer is accurately weighed.

o The pycnometer is filled with distilled water of a known temperature and weighed again to
determine the mass of the water. This allows for the calibration of the pycnometer's
volume.

o The pycnometer is then emptied, dried, and filled with p-Chlorophenetole.
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o The pycnometer containing the sample is weighed.

o The density is calculated by dividing the mass of the p-Chlorophenetole by the volume of
the pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material.

Methodology:

An Abbé refractometer is a common instrument used for the measurement of the refractive
index of liquids.

o Apparatus: Abbé refractometer, constant temperature water bath, light source (typically a
sodium lamp, D-line at 589 nm).

e Procedure:

o The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol or acetone)
and allowed to dry.

o Afew drops of p-Chlorophenetole are placed on the surface of the measuring prism.

o The prisms are closed and the instrument is adjusted to bring the dividing line between the
light and dark fields into the center of the crosshairs in the eyepiece.

o The refractive index is read directly from the instrument's scale.

o The temperature should be controlled and recorded, as the refractive index is
temperature-dependent.

Logical Workflow for Physical Constant
Determination

The following diagram illustrates a logical workflow for the determination of the physical
constants of an organic liquid like p-Chlorophenetole.
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Workflow for Physical Constant Determination
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Caption: A logical workflow for the purification and subsequent determination of the physical
constants of an organic liquid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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